Cas no 2032-35-1 (2-Bromo-1,1-diethoxyethane)

• Product Name: 2-Bromo-1,1-diethoxyethane
• CAS No: 2032-35-1
• MF: C₆H₁₃BrO₂
• MW: 197.070221662521
• MDL: MFCD00000214
• CID: 42327
• PubChem ID: 74852
• Update Time: 2026-02-25

2-Bromo-1,1-diethoxyethane Chemical and Physical Properties

Names and Identifiers

• Bromoacetaldehyde Diethylacetal
• 2-Bromo-1,1-diethoxyethane
• Bromoacetal
• 1,1-Diethoxy-2-bromoethane
• 2,2-Diethoxyethyl bromide
• 2-Bromoacetaldehyde diethyl acetal
• Bromacetal
• bromacetaldehyde diethylacetal
• bromoacetaldehyde dimethyl acetal
• Diethyl bromoacetal
• Ethane,2-bromo-1,1-diethoxy
• Bromoacetaldehyde diethyl acetal
• Ethane, 2-bromo-1,1-diethoxy-
• 1-Bromo-2,2-diethoxyethane
• 2-bromo-1,1-diethoxy-ethane
• Diethyl bromoacetaldehyde acetal
• BADEA
• Acetaldehyde, bromo-, diethyl acetal
• bromo acetaldehyde diethyl acetal
• LILXDMFJXYAKMK-UHFFFAOYSA-N
• BROMACETALDEHYDE DIETH
• BROMO ACETYL DIACETAL
• DTXSID2062111
• bromoacetaldehyde-diethylacetal
• Bromoacetaldehyde diethyl acetal, 97%
• 2-bromo-l,1-diethoxyethane
• AI3-28195
• (2-bromo-1-ethoxyethoxy)ethane
• AKOS000119981
• CHEMBL2251333
• M4DGX2BMU9
• 2-Bromo-1,1-diethoxy ethane
• 2-bromoacetaldehyde diethylacetal
• SCHEMBL103234
• BrCH2CH(OEt)2
• bromoacetaldehyde-diethyl acetal
• AMY12208
• MFCD00000214
• Bromoacetaldehyde-diethyl-acetal
• J-508165
• NSC 8036
• bromoacetoaldehyde diethylacetal
• bromo-acetaldehyde diethyl acetal
• NSC-8036
• AC-2030
• EINECS 217-989-1
• UNII-M4DGX2BMU9
• 2,2-diethoxyethylbromide
• PB25876
• Bromoacetal 2-Bromo-1,1-diethoxyethane
• NS00021821
• .alpha.-Bromoacetaldehyde diethyl acetal
• bromo-acetaldehyde-diethylacetal
• bromoacetaldehyde diethyl-acetal
• STR00945
• bromoacetoaldehyde diethyl acetal
• 2032-35-1
• 2,2-diethoxy-1-bromoethane
• B0957
• Q15726047
• 2-bromo-1,1-bis(ethyloxy)ethane
• F0001-0717
• C6H13BrO2
• bromoactaldehyde diethylacetal
• NSC8036
• InChI=1/C6H13BrO2/c1-3-8-6(5-7)9-4-2/h6H,3-5H2,1-2H
• bromacetaldehyde-diethylacetal
• 2-bromo- 1,1-diethoxyethane
• bromo-acetaldehyde diethyl-acetal
• brom oacetaldehyde diethyl acetaal
• BROMACETALDEHYDE DIETHYL ACETAL
• 2-Bromo-1,1-diethoxyethane(bromoacetaldehydediethylacetal)
• EN300-19659
• A814437
• BP-30201
• Bromoacetaldehyde diethyl acetal,98%
• DB-029545
• 2-Bromo-1,1-diethoxyethane; Bromoacetal; 2-Bromo-1,1-diethoxyethane; Bromoacetal
• BBL011518
• STL146634
• FB19177
• 217-989-1
• Acetaldehyde, bromo-, diethyl acetal (8CI)
• DTXCID6036259
• ALPHA-BROMOACETALDEHYDE DIETHYL ACETAL
• 2-Bromo-1,1-diethoxy-ethane;1,1-Diethoxy-2-bromoethane;1-Bromo-2,2-diethoxyethane

• MDL： MFCD00000214
• Inchi： 1S/C6H13BrO2/c1-3-8-6(5-7)9-4-2/h6H,3-5H2,1-2H3
• InChI Key： LILXDMFJXYAKMK-UHFFFAOYSA-N
• SMILES： BrCC(OCC)OCC
• BRN： 635754

Computed Properties

• Exact Mass: 196.01000
• Monoisotopic Mass: 196.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 53
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• Color/Form: liquid
• Density: 1.31 g/mL at 25 °C(lit.)
• Boiling Point: 67°C/18mmHg(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: n20/D 1.439(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 18.46000
• LogP: 1.78040
• Solubility: Insoluble in water
• Sensitiveness: Moisture Sensitive

2-Bromo-1,1-diethoxyethane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H330
• Warning Statement： P260,P284,P301+P310,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 22-23-36/38
• Safety Instruction： S16-S26-S45-S38-S37/39-S28A-S36/37
• FLUKA BRAND F CODES：8-9-21
• Hazardous Material Identification：
• Risk Phrases：R10; R22; R23; R36/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Bromo-1,1-diethoxyethane

Professional Introduction to 2-Bromo-1,1-diethoxyethane (CAS No. 2032-35-1)

2-Bromo-1,1-diethoxyethane, with the chemical formula C₄H₉BrO₂ and CAS number 2032-35-1, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. This versatile intermediate has garnered considerable attention due to its utility in the preparation of various bioactive molecules and functional materials. The compound's unique structural features—comprising a bromo-substituted ethane backbone with two ethoxy groups—make it a valuable building block for synthetic chemists exploring novel pathways in drug discovery and material science.

The bromo and diethoxy functional groups in 2-Bromo-1,1-diethoxyethane contribute to its reactivity, enabling it to participate in a wide range of chemical transformations. For instance, the bromine atom can undergo nucleophilic substitution reactions, while the ethoxy groups can be cleaved or modified under specific conditions. These properties have been leveraged in recent studies to develop innovative synthetic strategies for complex molecules.

In recent years, 2-Bromo-1,1-diethoxyethane has been increasingly utilized in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. A notable application involves its use as a precursor in constructing nitrogen-containing heterocycles, such as pyrroles and imidazoles, which are prevalent motifs in many pharmacologically active agents. Researchers have demonstrated that this compound can facilitate the formation of these heterocycles through cyclization reactions, often under mild conditions that preserve functional group integrity.

Moreover, the pharmaceutical industry has shown interest in 2-Bromo-1,1-diethoxyethane for its potential role in developing novel therapeutic agents. For example, studies have explored its incorporation into molecular frameworks designed to interact with biological targets such as enzymes and receptors. The ability to modify both the bromo and diethoxy moieties allows for fine-tuning of physicochemical properties, including solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in synthetic methodologies have further highlighted the utility of 2-Bromo-1,1-diethoxyethane. Catalytic processes involving transition metals have been employed to achieve selective functionalization of this compound, enabling the construction of complex structures with high precision. Such techniques are particularly valuable in the context of fragment-based drug design, where small molecular building blocks like 2-Bromo-1,1-diethoxyethane are assembled into lead compounds through iterative optimization.

The material science applications of 2-Bromo-1,1-diethoxyethane are also noteworthy. Its incorporation into polymer matrices has been investigated for enhancing thermal stability and mechanical strength. Additionally, derivatives of this compound have been explored as monomers for producing specialty polymers with tailored properties suitable for advanced applications such as coatings and adhesives.

In conclusion, 2-Bromo-1,1-diethoxyethane (CAS No. 2032-35-1) represents a versatile intermediate with broad utility across multiple scientific disciplines. Its structural features and reactivity make it indispensable in organic synthesis, pharmaceutical development, and material engineering. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.